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Compound of Interest
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Cat. No.: B089716 Get Quote

A detailed comparison of observational data from the Yebes 40m and Green Bank Telescope

for the detection of cyanoacetylene (HC3N) in the Taurus Molecular Cloud 1 (TMC-1),

providing researchers with a comprehensive guide to cross-verifying astronomical detections.

Cyanoacetylene (HC3N), a key molecule in astrochemistry, is frequently observed in cold,

dense interstellar clouds. Its rotational transitions are sensitive probes of the physical

conditions of these environments. The advent of highly sensitive radio telescopes has enabled

detailed studies of this molecule. This guide provides a comparative analysis of HC3N

detections in the well-studied dark cloud, Taurus Molecular Cloud 1 (TMC-1), using two major

single-dish telescopes: the Yebes 40m telescope and the Green Bank Telescope (GBT). This

cross-verification is crucial for validating observational results and understanding the

systematic uncertainties associated with different instrumental setups and data analysis

techniques.

Data Presentation: A Tale of Two Telescopes
The following tables summarize the key observational parameters and the derived physical

properties of cyanoacetylene and its isomers from observations of TMC-1 with the Yebes 40m

telescope and the Green Bank Telescope.

Table 1: Telescope and Observational Parameters
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Parameter
Yebes 40m Telescope
(QUIJOTE Survey)

Green Bank Telescope
(GOTHAM Survey)

Location Guadalajara, Spain
Green Bank, West Virginia,

USA

Frequency Coverage Q-band (31.1 - 50.4 GHz)
7.906 - 35.434 GHz (with

gaps)

Spectral Resolution 38.1 kHz
1.4 kHz (at the highest

resolution)

Main Beam Efficiency
0.6 at 32 GHz to 0.43 at 49

GHz

Not explicitly stated in the

provided results

Half Power Beam Width

(HPBW)

55" at 32 GHz to 37" at 49

GHz

Not explicitly stated in the

provided results

Typical RMS Noise
0.5 - 1 mK (up to 3 mK at

higher frequencies)

Not explicitly stated in the

provided results

Table 2: Derived Physical Parameters for HC3N and its Isomers in TMC-1
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Molecule Telescope
Rotational
Temperature
(Trot) (K)

Column
Density (N)
(cm-2)

Reference

HC3N Yebes 40m 10 (assumed)

(1.9 ± 0.2) x

1014 (from 13C

isotopologues)

[1]

HNCCC Yebes 40m 10 (assumed)
(3.4 ± 0.4) x

1011
[1]

HCCNC Yebes 40m 10 (assumed)
(2.8 ± 0.3) x

1011
[1]

CH3C3N Yebes 40m 4 - 8 (1.5 - 3) x 1012 [2]

CH2CCHCN Yebes 40m 4 - 8 (1.5 - 3) x 1012 [2]

HCCCH2CN Yebes 40m 4 - 8 (1.5 - 3) x 1012 [2]

HC5N Yebes 40m 8.6 ± 0.2
(1.8 ± 0.2) x

1014
[3]

HC4NC Yebes 40m 10 (assumed)
(3.0 ± 0.3) x

1011
[3]

Various Nitriles GBT
8.0 (assumed for

upper limits)

Upper limits

derived
[4]

Experimental Protocols
The methodologies employed by the two research groups to obtain and analyze the data are

crucial for understanding the comparability of the results.

Yebes 40m (QUIJOTE Survey) Observations and Data
Analysis
The Q-band Ultrasensitive Inspection Journey to the Obscure TMC-1 Environment (QUIJOTE)

is a deep spectral line survey conducted with the Yebes 40m radio telescope.
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Observational Setup: The observations were performed in the Q-band, covering a frequency

range of 31.1 to 50.4 GHz.[2] The receiver was a newly installed HEMT Q-band receiver.[2]

The pointing was centered on the cyanopolyyne peak of TMC-1. Pointing errors were kept

within 2-3".[2]

Data Reduction and Analysis: The data were reduced and analyzed using the GILDAS

software.[2]

Column Density and Rotational Temperature Derivation: The physical parameters were

derived by constructing rotational diagrams under the assumption of Local Thermodynamic

Equilibrium (LTE), which is a common practice for molecules with multiple detected

transitions in cold, dense clouds.[2] This method involves plotting the logarithm of the column

density in the upper energy level, normalized by its statistical weight, against the energy of

the upper level. A linear fit to this plot yields the rotational temperature from the slope and the

total column density from the y-intercept.[2] For some species with fewer transitions, a

rotational temperature was assumed to be 10 K to estimate the column density.[1][3]

Green Bank Telescope (GOTHAM Survey) Observations
and Data Analysis
The GBT Observations of TMC-1: Hunting Aromatic Molecules (GOTHAM) project is a large-

scale spectral line survey using the 100m Green Bank Telescope.[5]

Observational Setup: The GOTHAM survey covers a wide frequency range at centimeter

wavelengths, from approximately 7.9 to 35.4 GHz.[4]

Data Reduction and Analysis: A key aspect of the GOTHAM project's analysis is the use of

Bayesian forward modeling with Markov Chain Monte Carlo (MCMC) sampling.[4] This

technique is particularly powerful for deriving physical parameters and their uncertainties,

especially when dealing with weak lines or when establishing upper limits for non-detections.

[4]

Column Density and Excitation Temperature Derivation: The MCMC model is used to

determine the best-fit physical parameters, including column density (NT), excitation

temperature (Tex), line width (ΔV), and source size.[5] For non-detections, this method

provides robust upper limits on the column densities.[4]
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Caption: Workflow for the cross-verification of cyanoacetylene detection.
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Discussion and Conclusion
The comparison of data from the Yebes 40m and Green Bank telescopes for cyanoacetylene
and its isomers in TMC-1 reveals both consistencies and differences that can be attributed to

the distinct observational and analytical methodologies.

The Yebes 40m QUIJOTE survey, with its higher frequency coverage, is well-suited for

observing multiple rotational transitions of molecules like HC3N and its isomers, making the

rotational diagram method a robust approach for determining physical parameters. The derived

column densities for HC3N and its isomers are consistently in the range of 1011 to 1014 cm-2.

The GBT GOTHAM survey, with its very high spectral resolution, excels at resolving narrow line

features and has been instrumental in detecting new, often complex, molecules. The use of

MCMC analysis provides a statistically rigorous framework for parameter estimation,

particularly for deriving upper limits in the case of non-detections.

A direct numerical comparison of the column densities from both telescopes for the same

species is challenging due to the different analysis techniques and the specific transitions

covered. However, the overall picture of the chemical inventory of nitriles in TMC-1 is broadly

consistent between the two surveys. The work done by both teams highlights the rich and

complex chemistry of this cold dark cloud.

For researchers in astrochemistry and related fields, this comparative guide underscores the

importance of considering the instrumental and methodological details when interpreting and

comparing observational data from different telescopes. The cross-verification of detections

using independent facilities and analysis techniques is a cornerstone of robust scientific inquiry,

leading to a more accurate and complete understanding of the molecular universe.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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